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Compound of Interest

Compound Name: (2-Amino-5-fluorophenyl)methanol

Cat. No.: B1370455

(2-Amino-5-fluorophenyl)methanol (CAS No. 748805-85-8) is not a benign substance. A
thorough understanding of its hazard profile is the foundation for safe handling and disposal.
The primary risks associated with this compound are irritation and acute toxicity.[1][2] Failure to
adhere to proper protocols can lead to chemical exposure and adverse health effects.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear summary of the risks.

Table 1: GHS Hazard Profile for (2-Amino-5-fluorophenyl)methanol
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Source: Aggregated GHS information from multiple suppliers and databases.[1][3][4]

This hazard profile dictates that (2-Amino-5-fluorophenyl)methanol must be treated as a

hazardous waste stream. Under the Resource Conservation and Recovery Act (RCRA) in the

United States, chemical wastes are regulated to ensure they are managed in a way that

protects human health and the environment.[5] While this specific compound may not be

explicitly named on the P or U lists of acute hazardous wastes, its characteristics of toxicity and

irritation necessitate its management under RCRA's "cradle-to-grave" framework.[6][7]

Core Disposal Workflow: A Decision Framework

The disposal of any chemical waste should follow a logical and documented process. The

following diagram illustrates the decision-making and operational workflow for managing (2-

Amino-5-fluorophenyl)methanol waste.
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Waste Generation
(e.g., residual material, contaminated consumables)

Step 1: Don Appropriate PPE . S
[ (Gloves, Goggles, Lab Coat) Spill or Contamination Event

Step 2: Segregate Waste Execute Spill Cleanup Protocol
Isolate from incompatible materials (e.g., strong oxidizers) (See Section 4)

Step 3: Containerize & Label
Use a designated, sealed, and clearly labeled hazardous waste container

Step 4: Log & Store Securely
Record waste in lab inventory. Store in designated satellite accumulation area.

Step 5: Arrange for Disposal
Contact Institutional EHS or licensed waste contractor for pickup.

Professional Disposal
(Incineration or other approved method)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. (2-Amino-6-chlorophenyl)methanol | C7H8CINO | CID 21925574 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. 2-Amino-5-fluorophenol | C6H6FNO | CID 185763 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. Substance Information - ECHA [echa.europa.eu]

e 5. epa.gov [epa.gov]

» 6. epa.gov [epa.gov]

e 7. epa.gov [epa.gov]

« To cite this document: BenchChem. [Hazard Assessment: Understanding the "Why" Behind
the Procedure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1370455#2-amino-5-fluorophenyl-methanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

